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Introduction:

Glycoprotein VI (GPVI) is a critical signaling receptor for collagen on the surface of platelets.[1]

It plays a major role in collagen-induced platelet activation and aggregation, processes

fundamental to both hemostasis and thrombosis.[2] The expression level of GPVI on the

platelet surface can influence platelet reactivity and has been linked to various pathological

conditions, including atherothrombosis and immune thrombocytopenia.[3][4][5] Consequently,

accurate measurement of GPVI expression is crucial for research into platelet function,

thrombotic diseases, and the development of novel antiplatelet therapies. Flow cytometry offers

a simple, reliable, and reproducible method for quantifying GPVI density on the platelet

surface.

This document provides a detailed protocol for measuring GPVI expression on human platelets

using flow cytometry. It also includes an overview of the GPVI signaling pathway and a

summary of key experimental parameters.

GPVI Signaling Pathway
Upon binding to collagen, GPVI initiates a signaling cascade that leads to platelet activation.

This process involves the phosphorylation of the associated Fc receptor γ-chain (FcRγ), which

then recruits and activates spleen tyrosine kinase (Syk). This leads to the activation of

phospholipase Cγ2 (PLCγ2) and subsequent downstream signaling events, including calcium
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mobilization and activation of integrin αIIbβ3, ultimately resulting in platelet aggregation and

thrombus formation.
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Sample Preparation

Staining

Fixation (Optional)

Data Acquisition & Analysis

1. Blood Collection
(e.g., ACD or Sodium Citrate)

2. Platelet Isolation
(PRP or Washed Platelets)

3. Antibody Incubation
(Anti-GPVI & Isotype Control)

4. Fixation
(e.g., 1% Paraformaldehyde)

5. Flow Cytometry
Acquisition

6. Data Analysis
(Gating & MFI Quantification)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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